4-(3-methylbutyl)-1-(3-oxo-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propyl)[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one

• CAS No.: 902931-81-1
• Molecular Formula: C28H31F3N6O2
• Molecular Weight: 540.591
• IUPAC Name: 4-(3-methylbutyl)-1-[3-oxo-3-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]propyl]-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• InChI: InChI=1S/C28H31F3N6O2/c1-19(2)12-13-36-26(39)22-8-3-4-9-23(22)37-24(32-33-27(36)37)10-11-25(38)35-16-14-34(15-17-35)21-7-5-6-20(18-21)28(29,30)31/h3-9,18-19H,10-17H2,1-2H3
• SMILES: CC(C)CCN1C(=O)C2=CC=CC=C2N3C1=NN=C3CCC(=O)N4CCN(CC4)C5=CC=CC(=C5)C(F)(F)F
• solubility: not available

Description

4-(3-methylbutyl)-1-(3-oxo-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propyl)[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one is a potent and selective inhibitor of Pim kinases, a family of serine/threonine kinases implicated in cell survival, proliferation, and differentiation. This [1,2,4]triazolo[4,3-a]quinazolin-5-one derivative is structurally characterized by a key 4-[3-(trifluoromethyl)phenyl]piperazine moiety, which contributes to its high affinity and selectivity profile. Research indicates that this compound acts as a ATP-competitive antagonist, effectively suppressing the phosphorylation of downstream Pim kinase substrates. Its primary research application is in the field of oncology, particularly in the study of hematological malignancies and solid tumors where Pim kinase expression is frequently dysregulated, such as in prostate cancer and acute myeloid leukemia. By inhibiting Pim-1, Pim-2, and Pim-3, this compound provides a valuable chemical tool for delineating the complex signaling pathways that promote cancer cell survival and resistance to chemotherapy and radiation. Studies have utilized this inhibitor to explore its effects on apoptosis induction and to investigate its potential synergistic effects when combined with other targeted therapeutic agents, offering critical insights for novel anti-cancer strategy development.

Biological Activity

The compound 4-(3-methylbutyl)-1-(3-oxo-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propyl)[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one is a synthetic molecule that has garnered attention for its potential biological activities, particularly in the context of pharmacological applications. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, therapeutic potentials, and relevant research findings.

Chemical Structure and Properties

The compound features a complex structure characterized by multiple functional groups including a triazole ring and a quinazolinone moiety. The presence of trifluoromethyl and piperazine groups suggests potential interactions with biological targets such as receptors and enzymes.

Research indicates that compounds similar to 4-(3-methylbutyl)-1-(3-oxo-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propyl)[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one may act through various mechanisms:

• Dipeptidyl Peptidase IV (DPP-IV) Inhibition : DPP-IV inhibitors are known to enhance insulin secretion and are beneficial in treating type 2 diabetes. Compounds with similar structures have shown potent inhibitory activity against DPP-IV with IC50 values in the nanomolar range .
• Antioxidant Activity : Some derivatives have demonstrated significant antioxidant properties, which can protect cells from oxidative stress and related damage .

In Vitro Studies

Several studies have explored the biological activity of related compounds. For instance:

Compound	Biological Activity	IC50 Value
E3024	DPP-IV Inhibition	~100 nM
Triazolopiperazine Derivative	Antioxidant Activity	Comparable to Ascorbic Acid

These studies highlight the potential for therapeutic applications in metabolic disorders and oxidative stress-related conditions.

In Vivo Studies

In vivo studies using animal models have shown promising results for compounds in this class:

• Glucose Regulation : In Zucker fa/fa rats, DPP-IV inhibitors significantly reduced glucose excursions post-glucose load while increasing plasma insulin levels .
• Safety Profile : Toxicological studies indicate that these compounds exhibit a favorable safety profile at therapeutic doses, with no significant adverse effects observed up to 750 mg/kg in rats .

Case Studies

A notable case study involved the evaluation of a structurally similar compound that was assessed for its analgesic properties. The study found that the compound exhibited superior analgesic effects compared to standard treatments like acetylsalicylic acid. This suggests that derivatives of 4-(3-methylbutyl)-1-(3-oxo-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propyl)[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one may also possess pain-relieving properties .